Cas no 81017-23-4 (2H-1-Benzopyran-3-carboxylicacid, 7-(acetyloxy)-2-oxo-)

2H-1-Benzopyran-3-carboxylicacid, 7-(acetyloxy)-2-oxo- structure
81017-23-4 structure
Product Name:2H-1-Benzopyran-3-carboxylicacid, 7-(acetyloxy)-2-oxo-
CAS No:81017-23-4
MF:C12H8O6
MW:248.188323974609
CID:707955
PubChem ID:688599
Update Time:2025-04-19

2H-1-Benzopyran-3-carboxylicacid, 7-(acetyloxy)-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carboxylicacid, 7-(acetyloxy)-2-oxo-
    • 7-acetyloxy-2-oxochromene-3-carboxylic acid
    • 3-Carboxy-7-acetoxycumarin
    • 3-Carboxy-7-acetylcumarin
    • 3-Carboxyumbelliferyl acetate
    • 7-Acetoxy-2-oxo-2H-chromen-3-carbonsaeure
    • 7-acetoxy-2-oxo-2H-chromene-3-carboxylic acid
    • 7-acetoxycoumarin-3-carboxylic acid
    • 7-acetyloxychromone-3-carboxylic acid
    • I04-9756
    • DTXSID00350911
    • AS-69786
    • 7-(acetyloxy)-2-oxo-2H-chromene-3-carboxylic acid
    • 7-acetoxy-2-oxo-2H-chromene-3-carboxylicacid
    • 81017-23-4
    • FT-0641802
    • SCHEMBL4101829
    • AKOS015894375
    • DB-056485
    • Inchi： 1S/C12H8O6/c1-6(13)17-8-3-2-7-4-9(11(14)15)12(16)18-10(7)5-8/h2-5H,1H3,(H,14,15)
    • InChI Key： JPSXXVSPZSKYBA-UHFFFAOYSA-N
    • SMILES： O1C(C(C(=O)O)=CC2C=CC(=CC1=2)OC(C)=O)=O

Computed Properties

  • Exact Mass: 248.03200
  • Monoisotopic Mass: 248.03208797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • Melting Point: 208 °C(lit.)
  • Solubility: DMF: soluble
  • PSA: 93.81000
  • LogP: 1.41650

2H-1-Benzopyran-3-carboxylicacid, 7-(acetyloxy)-2-oxo- Security Information

  • WGK Germany：3
  • Safety Instruction： S22; S24/25
  • FLUKA BRAND F CODES：8
  • Storage Condition：2-8°C

2H-1-Benzopyran-3-carboxylicacid, 7-(acetyloxy)-2-oxo- Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2H-1-Benzopyran-3-carboxylicacid, 7-(acetyloxy)-2-oxo- Related Literature

Related Categories

81017-23-4 (2H-1-Benzopyran-3-carboxylicacid, 7-(acetyloxy)-2-oxo-) Related Products

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD